Cas no 3856-25-5 (a-Copaene (>90%))

• Product Name: a-Copaene (>90%)
• CAS No: 3856-25-5
• MF: C₁₅H₂₄
• MW: 204.351064682007
• MDL: MFCD00077631
• CID: 305749
• PubChem ID: 12303902
• Update Time: 2025-06-12

a-Copaene (>90%) Chemical and Physical Properties

Names and Identifiers

• Tricyclo[4.4.0.02,7]dec-3-ene,1,3-dimethyl-8-(1-methylethyl)-, (1R,2S,6S,7S,8S)-
• (-)-α-COPAENE
• α-Copaene
• Aglaiene
• alpha-copaene
• Copaen
• Copaene
• Ylangene
• UNII-0V56HXQ8N5
• a-Copaene (>90%)
• (-)-.ALPHA.-COPAENE
• (-)-copaene
• (1R,2S,6S,7S,8S)-1,3-Dimethyl-8-propan-2-yltricyclo[4.4.0.02,7]dec-3-ene
• Tricyclo(4.4.0.0(2,7))dec-3-ene, 1,3-dimethyl-8-(1-methylethyl)-, stereoisomer
• TRICYCLO(4.4.0.02,7)DEC-3-ENE, 8-ISOPROPYL-1,3-DIMETHYL-, (1R,2S,6S,7S,8S)-(-)-
• EINECS 223-364-4
• HY-122485
• 4FB740C8-9DD2-4B6A-A38A-AD843ADB56A5
• .alpha.-Copaene
• TRICYCLO(4.4.0.02,7)DEC-3-ENE, 8-ISOPROPYL-1,3-DIMETHYL-
• COPAENE, .ALPHA.-
• Q27237288
• 3856-25-5
• (-)-alpha-Copaene
• 8-Isopropyl-1,3-dimethyltricyclo(4.4.0.02,7)dec-3-ene
• (1R,2S,6S,7S,8S)-(-)-8-ISOPROPYL-1,3-DIMETHYLTRICYCLO(4.4.0.02,7)DEC-3-ENE
• a-copaene
• (-)-a-Copaene
• TRICYCLO(4.4.0.02,7)DEC-3-ENE, 1,3-DIMETHYL-8-(1-METHYLETHYL)-, (1R,2S,6S,7S,8S)-
• 0V56HXQ8N5
• CS-0085720
• COPAENE [MI]
• C09639
• (+)-alpha-Copaene
• (1S,6S,7S,8S)-8-isopropyl-1,3-dimethyltricyclo[4.4.0.0(2,7)]dec-3-ene
• 947-59-1
• 14912-44-8
• α-Copaene
• α-Ylangene
• alpha-Ylangene
• I+--Copanene
• 1,3-dimethyl-8-propan-2-yltricyclo(4.4.0.02,7)dec-3-ene
• (1R,2S,6S,7S,8S)-1,3-Dimethyl-8-(1-methylethyl)tricyclo[4.4.0.02,7]dec-3-ene
• (-)-I+--Copaene
• COPAENE, ALPHA-
• 8-isopropyl-1,3-dimethyltricyclo[4.4.0.02,7]dec-3-ene
• (1R,2S,6S,7S,8S)-1,3-Dimethyl-8-(1-methylethyl)tricyclo(4.4.0.02,7)dec-3-ene
• (1R,2S,6S,7S,8S)-1,3-dimethyl-8-propan-2-yltricyclo(4.4.0.02,7)dec-3-ene
• alpha-Copanene
• DTXSID30873067
• VLXDPFLIRFYIME-BTFPBAQTSA-N
• (1R,2S,6S,7S,8S)-(-)-8-Isopropyl-1,3-dimethyltricyclo[4.4.0.02,7]dec-3-ene
• DTXCID601324318
• 1,3-dimethyl-8-propan-2-yltricyclo[4.4.0.02,7]dec-3-ene

• MDL： MFCD00077631
• Inchi： 1S/C15H24/c1-9(2)11-7-8-15(4)12-6-5-10(3)14(15)13(11)12/h5,9,11-14H,6-8H2,1-4H3/t11-,12-,13-,14+,15+/m0/s1
• InChI Key： VLXDPFLIRFYIME-BTFPBAQTSA-N
• SMILES： [C@]12(C)CC[C@@H](C(C)C)[C@@H]3[C@H]1C(C)=CC[C@H]23

Computed Properties

• Exact Mass: 204.18800
• Monoisotopic Mass: 204.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.910 g/mL at 20 °C(lit.)
• Melting Point: Not available
• Boiling Point: 124 °C15 mm Hg(lit.)
• Flash Point: 105.1±6.6 °C
• Refractive Index: n20/D 1.490
• Solubility: Chloroform (Sparingly), Methanol (Slightly)
• PSA: 0.00000
• LogP: 4.27090
• Specific Rotation: D22 -6.3° (c = 1.20 in chloroform)
• Solubility: Not determined
• Vapor Pressure: 0.0±0.2 mmHg at 25°C

a-Copaene (>90%) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• FLUKA BRAND F CODES：10-23
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Natural Products and Extracts Plant Extracts Plant based Spiranthera odoratissima
• Natural Products and Extracts Plant Extracts Plant based Rhanterium epapposum
• Sesquiterpenoids

Additional information on a-Copaene (>90%)

Introduction to a-Copaene (>90%) and Its Significance in Modern Chemical Research

The compound with the CAS number 3856-25-5, known as a-copaene (>90%), is a highly valued natural product that has garnered significant attention in the field of chemical and pharmaceutical research. This terpene hydrocarbon, belonging to the family of monoterpenes, is primarily derived from the essential oils of various plants, particularly those of the Copaifera genus. Its unique chemical structure and versatile biological activities make it a subject of extensive study and application in both academic research and industrial development.

In recent years, the interest in a-copaene (>90%) has surged due to its promising applications in pharmaceuticals, cosmetics, and environmental science. The high purity (>90%) ensures that researchers and manufacturers can rely on its consistent quality for experimental and commercial purposes. The compound's molecular formula, C₁₅H₂₄, reflects its terpene nature, characterized by a cyclic structure with isopropyl groups and double bonds that contribute to its distinctive aroma and reactivity.

One of the most compelling aspects of a-copaene (>90%) is its role as a precursor in synthesizing more complex molecules. Researchers have leveraged its structural framework to develop novel compounds with enhanced pharmacological properties. For instance, studies have shown that derivatives of a-copaene (>90%) exhibit significant anti-inflammatory and antioxidant effects, making them potential candidates for treating chronic diseases such as arthritis and neurodegenerative disorders. The compound's ability to interact with various biological pathways has opened new avenues for drug discovery.

The chemical synthesis of a-copaene (>90%) has also seen considerable advancements. Modern techniques in organic chemistry have enabled the efficient production of this terpene through catalytic processes and biotechnological methods. These innovations not only improve yield but also reduce environmental impact, aligning with global sustainability goals. The development of green chemistry approaches has made it possible to produce high-purity a-copaene (>90%) without compromising on efficiency or safety.

Beyond its pharmaceutical applications, a-copaene (>90%) has found utility in the fragrance industry due to its pleasant, woody aroma. Its natural occurrence in essential oils makes it a preferred choice for perfumers seeking authentic scents. Additionally, the compound's stability under various conditions enhances its appeal for industrial use. This dual functionality as both a therapeutic agent and a fragrance component underscores the versatility of a-copaene (>90%).

The latest research on a-copaene (>90%) has revealed intriguing insights into its mechanism of action. Studies utilizing spectroscopic techniques have provided detailed structural information about how this terpene interacts with biological targets. For example, computational modeling has helped elucidate its binding affinity to certain enzymes involved in inflammation pathways. Such findings are crucial for designing targeted therapies that maximize efficacy while minimizing side effects.

In conclusion, the compound with CAS number 3856-25-5, specifically the high-purity form of a-copaene (>90%), represents a cornerstone in modern chemical research. Its diverse applications span multiple industries, from pharmaceuticals to cosmetics, driven by its unique chemical properties and biological activities. As research continues to uncover new uses for this remarkable terpene, its significance in advancing scientific knowledge and industrial innovation is undeniable.